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Compound of Interest

Compound Name: 2-Chloroethyl benzoate

CAS No.: 939-55-9

Cat. No.: B1583661

Get Quote

This guide provides immediate and essential safety protocols for laboratory personnel,

including researchers, scientists, and drug development professionals, who handle 2-
Chloroethyl benzoate. Adherence to these procedures is critical for ensuring personal safety

and proper disposal.

Hazard Summary
2-Chloroethyl benzoate is an irritant, posing risks of skin, eye, and respiratory tract

irritation[1]. Direct contact should be avoided, and handling should be performed in a well-

ventilated area.

Personal Protective Equipment (PPE)
The following table summarizes the mandatory personal protective equipment for handling 2-
Chloroethyl benzoate.
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Protection Type Recommended Equipment
Specifications and Best
Practices

Hand Protection Chemical-resistant gloves

Butyl rubber or Viton® gloves

are recommended for

extended contact due to their

high resistance to aromatic

compounds. Nitrile gloves may

be suitable for incidental

splash protection but should

be replaced immediately upon

contact. Always inspect gloves

for degradation or punctures

before use.[2][3]

Eye/Face Protection
Safety goggles with side

shields or a face shield

Must be worn at all times to

protect against splashes.

Respiratory Protection

NIOSH-approved respirator

with organic vapor (OV)

cartridges

Required when handling

outside of a certified chemical

fume hood or in poorly

ventilated areas. A full-face

respirator provides both

respiratory and eye protection.

Body Protection Laboratory coat

A standard lab coat is required.

For tasks with a higher risk of

splashing, a chemically

resistant apron over the lab

coat is recommended.

Footwear Closed-toe shoes

Shoes must fully cover the

feet. Perforated shoes or

sandals are not permitted in

the laboratory.
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Adherence to the following step-by-step handling procedures is crucial for minimizing exposure

and ensuring a safe laboratory environment.

Preparation:

Review the Safety Data Sheet (SDS): Before beginning work, thoroughly read and

understand the SDS for 2-Chloroethyl benzoate.

Ensure Proper Ventilation: All handling of 2-Chloroethyl benzoate should be conducted

within a certified chemical fume hood.

Assemble all necessary materials: Have all required equipment, including PPE and waste

containers, readily accessible before starting the procedure.

Handling:

Don appropriate PPE: Put on all required personal protective equipment as specified in the

table above.

Dispense with care: When transferring or weighing the chemical, do so carefully to avoid

generating aerosols or splashes.

Avoid contact: Prevent direct contact with skin, eyes, and clothing. In case of accidental

contact, follow the first aid measures outlined in the SDS.

Maintain good hygiene: Wash hands thoroughly with soap and water after handling the

chemical, even if gloves were worn. Do not eat, drink, or smoke in the laboratory.

Disposal Plan
2-Chloroethyl benzoate is a halogenated organic compound and must be disposed of as

hazardous waste.
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Waste Type Disposal Container Disposal Procedure

Solid 2-Chloroethyl benzoate

Labeled hazardous waste

container for halogenated

organic solids

1. Collect all solid waste in a

designated, properly sealed,

and clearly labeled container.

2. The label must include the

full chemical name and the

words "Hazardous Waste".

Liquid waste containing 2-

Chloroethyl benzoate

Labeled hazardous waste

container for halogenated

organic liquids

1. Collect all liquid waste in a

designated, leak-proof, and

clearly labeled container. 2. Do

not mix with non-halogenated

waste.[4] 3. Keep the container

sealed when not in use.

Contaminated materials (e.g.,

gloves, absorbent pads)

Labeled hazardous waste

container for solid waste

1. Place all contaminated

disposable materials into a

designated hazardous waste

container. 2. Do not dispose of

in regular trash.

Consult your institution's environmental health and safety (EHS) office for specific waste

collection and disposal procedures.

Emergency Procedures
In the event of an emergency, follow these procedures:

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, provide oxygen.

Seek medical attention.
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Spill: For small spills, absorb the material with an inert absorbent (e.g., vermiculite, sand)

and place it in a sealed container for disposal as hazardous waste. For large spills, evacuate

the area and contact your institution's EHS office.

Workflow for Safe Handling and Disposal of 2-
Chloroethyl Benzoate
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Caption: Workflow for handling and disposing of 2-Chloroethyl benzoate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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